2-(Pyridin-3-yloxy)ethanol
Cat. No. B048073
Key on ui cas rn:
119967-49-6
M. Wt: 139.15 g/mol
InChI Key: IFBXNOIFACMNNE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06465467B1
Procedure details
A mixture of 3-hydroxypyridine (2.00 g, 21 mmol), 2-chloroethanol (1.69 g, 21 mmol) and K2CO3 (8.7 g, 63 mmol) in DMF (10 mL) was stirred at 130° C. for 3 h. After cooling, the black mixture was filtered through a short bed of alumina using acetone as eluent to afford a brown oil which was partitioned between water (30 mL) and CH2Cl2 (40 mL). The aqueous phase was extracted with CH2Cl2 (3×40 mL), and the combined organic extracts were dried over MgSO4 and filtered. The filtrate was concentrated to give 0.55 g (19%) of the title compound as a light brown oil. Anal. (C7H9NO2.0.2 H2O) C, H, N.
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:3]=[N:4][CH:5]=[CH:6][CH:7]=1.Cl[CH2:9][CH2:10][OH:11].C([O-])([O-])=O.[K+].[K+]>CN(C=O)C>[N:4]1[CH:5]=[CH:6][CH:7]=[C:2]([O:1][CH2:9][CH2:10][OH:11])[CH:3]=1 |f:2.3.4|
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Inputs
Step One
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Name
|
|
|
Quantity
|
2 g
|
|
Type
|
reactant
|
|
Smiles
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OC=1C=NC=CC1
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|
Name
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|
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Quantity
|
1.69 g
|
|
Type
|
reactant
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|
Smiles
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ClCCO
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|
Name
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|
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Quantity
|
8.7 g
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|
Type
|
reactant
|
|
Smiles
|
C(=O)([O-])[O-].[K+].[K+]
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|
Name
|
|
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Quantity
|
10 mL
|
|
Type
|
solvent
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|
Smiles
|
CN(C)C=O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
|
130 °C
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Stirring
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Type
|
CUSTOM
|
|
Details
|
was stirred at 130° C. for 3 h
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
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Conditions are dynamic
|
1
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|
Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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After cooling
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FILTRATION
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Type
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FILTRATION
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|
Details
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the black mixture was filtered through a short bed of alumina
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
to afford a brown oil which
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was partitioned between water (30 mL) and CH2Cl2 (40 mL)
|
EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
The aqueous phase was extracted with CH2Cl2 (3×40 mL)
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
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|
Details
|
the combined organic extracts were dried over MgSO4
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
filtered
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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The filtrate was concentrated
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Outcomes
Product
Details
Reaction Time |
3 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N1=CC(=CC=C1)OCCO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.55 g | |
| YIELD: PERCENTYIELD | 19% | |
| YIELD: CALCULATEDPERCENTYIELD | 18.8% |
Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
